BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Cadinen-7-ol CAS number and molecular
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Cadinen-7-ol

Cat. No.: B1632452

In-Depth Technical Guide: 4-Cadinen-7-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Cadinen-7-ol, a sesquiterpenoid
alcohol found in various plant species. The document details its chemical identity, including its
CAS number and molecular formula, and summarizes available quantitative data from scientific
literature. This guide is intended to serve as a foundational resource for researchers and
professionals engaged in natural product chemistry, pharmacology, and drug development.

~hemical Identi

Property Value Reference
Chemical Name 4-Cadinen-7-ol

CAS Number 217650-27-6 [11[2]
Molecular Formula C15H260 [1][2]
Molecular Weight 222.37 g/mol

Synonyms cis-Cadin-4-en-7-ol
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Physicochemical Properties and Spectroscopic
Data

While detailed experimental data for the isolated 4-Cadinen-7-ol is limited in publicly available
literature, some key analytical information has been reported through Gas Chromatography-
Mass Spectrometry (GC-MS) analysis of essential oils.

Gas Chromatography

The retention index is a key parameter in gas chromatography for the identification of
compounds. For 4-Cadinen-7-ol, the following retention indices have been reported on non-
polar columns:

Retention Index (RI) Column Type Reference
1598 DB-5 [1]
1635 5% Phenyl methyl siloxane [1]
1637 DB-5 [1]
1643 HP-5MS [1]
1650 Col-Elite 5MS [1]

Note: Retention indices can vary slightly depending on the specific GC conditions (e.g.,
temperature program, column dimensions).

Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS)

Detailed 1H and 13C NMR spectra for 4-Cadinen-7-ol are not readily available in the searched
literature. Such data would be crucial for the unambiguous structural elucidation and
confirmation of the compound. Similarly, while GC-MS data confirms its presence in essential
oils, detailed mass fragmentation patterns for the pure substance are not extensively
documented in the available resources.

Natural Occurrence
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4-Cadinen-7-ol has been identified as a constituent of the essential oils of several plants, most
notably from the Asteraceae family.

] Reported
Plant Species Part of Plant . Reference
Concentration (%)

Achillea millefolium

Aerial parts Varies
(YYarrow)
Eupatorium )
Leaves Varies
adenophorum

The concentration of 4-Cadinen-7-ol in essential oils can vary significantly based on factors
such as the geographical origin of the plant, harvesting time, and the extraction method
employed.

Potential Biological Activities

While specific studies on the biological activities of isolated 4-Cadinen-7-ol are limited, the
broader class of cadinene sesquiterpenes has been reported to exhibit a range of
pharmacological effects.

» Antimicrobial Activity: Essential oils containing cadinene derivatives have demonstrated
activity against various bacteria and fungi. However, specific Minimum Inhibitory
Concentration (MIC) values for 4-Cadinen-7-ol are not yet reported.

o Antioxidant Activity: Sesquiterpenoids are known for their antioxidant potential. Studies on
essential oils rich in these compounds suggest potential free radical scavenging activity.
Quantitative data, such as IC50 values from assays like DPPH or ABTS, are needed to
ascertain the specific antioxidant capacity of 4-Cadinen-7-ol.

Further research is required to isolate sufficient quantities of pure 4-Cadinen-7-ol to perform
comprehensive biological assays and elucidate its mechanisms of action, including any
involvement in cellular signaling pathways.

Experimental Protocols
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Detailed experimental protocols for the targeted synthesis or isolation of 4-Cadinen-7-ol are
not extensively described in the available literature. However, general methodologies for the
extraction and isolation of sesquiterpenoids from plant material can be adapted.

General Isolation Workflow from Plant Material

The following diagram outlines a typical workflow for the isolation of sesquiterpenoids like 4-
Cadinen-7-ol from plant sources.
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Fig. 1: General workflow for the isolation of 4-Cadinen-7-ol.

Protocol Steps:

o Extraction: The dried and powdered plant material is subjected to extraction with a suitable
organic solvent, such as hexane or ethanol, to obtain a crude extract.

» Fractionation: The crude extract is then fractionated using column chromatography on silica
gel with a gradient of solvents of increasing polarity (e.g., hexane-ethyl acetate mixtures).

 Purification: Fractions containing the target compound, as identified by thin-layer
chromatography (TLC) or GC-MS, are further purified using techniques like preparative
HPLC or preparative TLC to yield the pure 4-Cadinen-7-ol.

 Structural Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including Mass Spectrometry and Nuclear Magnetic Resonance
(NMR) spectroscopy.

Future Research Directions

The current body of knowledge on 4-Cadinen-7-ol presents several opportunities for further
investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Cadinen-7-ol CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632452#4-cadinen-7-ol-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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